Cas no 2034356-06-2 ((6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone)

(6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone is a heterocyclic compound featuring a fused isoxazolopyridine core linked to a phenyltriazole moiety via a carbonyl bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. Its rigid, polycyclic framework enhances binding affinity and selectivity for biological targets, particularly in kinase and enzyme inhibition studies. The compound's synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships. High purity and well-defined stereochemistry ensure reproducibility in research applications. Its stability under standard laboratory conditions facilitates handling and storage.

(6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone structure

2034356-06-2 structure

Product name:(6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

CAS No:2034356-06-2

MF:C₁₅H₁₃N₅O₂

MW:295.296022176743

CID:5376387

(6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

- (6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone
- Inchi： 1S/C15H13N5O2/c21-15(19-7-6-14-11(10-19)8-17-22-14)13-9-16-20(18-13)12-4-2-1-3-5-12/h1-5,8-9H,6-7,10H2
- InChI Key： JXNMUNXPMHKZMJ-UHFFFAOYSA-N
- SMILES： C(N1CC2C=NOC=2CC1)(C1C=NN(C2=CC=CC=C2)N=1)=O

Experimental Properties

Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 575.7±60.0 °C(Predicted)
pka: -0.99±0.20(Predicted)

(6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6471-7712-10mg	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	10mg	$79.0	2023-04-25
Life Chemicals	F6471-7712-4mg	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6471-7712-5mg	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6471-7712-3mg	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6471-7712-15mg	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	15mg	$89.0	2023-04-25
Life Chemicals	F6471-7712-20μmol	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6471-7712-5μmol	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6471-7712-2mg	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6471-7712-20mg	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	20mg	$99.0	2023-04-25
Life Chemicals	F6471-7712-10μmol	4-{4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridine-5-carbonyl}-2-phenyl-2H-1,2,3-triazole	2034356-06-2	90%+	10μl	$69.0	2023-04-25

(6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone Related Literature

1. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†

Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
2. Boosting electrochemical nitrogen reduction reaction performance of two-dimensional Mo porphyrin monolayers via turning the coordination environment†

Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
3. Centrifugal fractionation of softwood extracts improves the biorefinery workflow and yields functional emulsifiers†

Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
4. Characterization and humidity properties of MgAl2O4 powders synthesized in a mixed salt composed of KOH and KCl

Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
5. Calycindaphines A–J, Daphniphyllum alkaloids from the roots of Daphniphyllum calycinum†

Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066

Additional information on (6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone

Comprehensive Analysis of (6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone (CAS No. 2034356-06-2)

The compound (6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone, identified by CAS No. 2034356-06-2, represents a significant advancement in the field of heterocyclic chemistry. This molecule combines a dihydroisoxazolopyridine core with a phenyl-1,2,3-triazole moiety, creating a unique scaffold with potential applications in medicinal chemistry and material science. Researchers are increasingly interested in its pharmacological properties, particularly its role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by the need for precision medicine. The structural features of 2034356-06-2—such as its isoxazole and triazole rings—make it a promising candidate for modulating protein-protein interactions (PPIs). These interactions are critical in diseases like cancer and neurodegenerative disorders, topics frequently searched in academic and pharmaceutical circles. Its methanone linker further enhances its stability and bioavailability, addressing common challenges in drug development.

From a synthetic chemistry perspective, the preparation of (6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone involves multi-step reactions, including click chemistry for triazole formation and cyclization strategies for the dihydroisoxazole ring. These methods are widely discussed in forums and publications, reflecting their relevance to modern organic synthesis. The compound’s CAS registry number (2034356-06-2) ensures accurate identification in global databases, a key concern for researchers validating chemical entities.

Beyond pharmaceuticals, this compound’s aromatic heterocycles have potential in optoelectronic materials, a hot topic in materials science due to the rise of flexible electronics. Its conjugated system could contribute to light-emitting diodes (LEDs) or organic photovoltaics, aligning with sustainability trends. Searches for “heterocyclic compounds in green technology” have grown exponentially, underscoring the interdisciplinary appeal of such molecules.

Quality control and analytical characterization of CAS No. 2034356-06-2 typically employ HPLC, NMR, and mass spectrometry. These techniques are frequently queried by analytical chemists optimizing purity protocols. The compound’s logP and solubility profiles are also critical for formulation scientists, a niche yet high-impact area in drug delivery research.

In conclusion, (6,7-Dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl)(2-phenyl-2H-1,2,3-triazol-4-yl)methanone exemplifies the convergence of medicinal chemistry and advanced materials. Its CAS No. 2034356-06-2 serves as a gateway for further exploration, whether in drug discovery or functional materials. As interest grows in multi-target therapeutics and sustainable chemistry, this compound is poised to remain a subject of cutting-edge research.